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Compound of Interest

Compound Name: Isohopeaphenol

Cat. No.: B13430403

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the commercial availability, biological activities,
and experimental protocols for the use of purified isohopeaphenol, a resveratrol tetramer with
potential applications in cancer research and cosmetology.

Commercial Suppliers of Purified Isohopeaphenol

For researchers seeking to procure purified isohopeaphenol, several commercial suppliers
are available. The following table summarizes the key information for sourcing this compound.
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BENGHE

Supplier

CAS Number

Catalog
Number

Purity

Additional
Information

BioCrick

197446-77-8

BCN9571

High Purity
(Confirmed by
NMR)[1]

A well-known
manufacturer of
high-purity

natural products.

[1]

Available for bulk
orders; pricing

and packaging

Nagara Science 197446-77-8 NS3054 99% (HPLC)[2]

information

available upon

inquiry.[2]

A global supplier
of a wide range

of chemicals,

Alfa Chemistry 197446-77-8 Inquire Inquire

including
bioactive

molecules.[3]

Biological Applications

Isohopeaphenol has demonstrated noteworthy biological activities, primarily in the fields of
oncology and dermatology.

Anticancer Activity

Isohopeaphenol has shown cytotoxic effects against human hepatocellular carcinoma (HCC)
cell lines. Specifically, it has been reported to be more toxic to p53-null Hep3B cells than to
p53-wild-type HepG2 cells.

Reported IC50 Values (72h treatment):

e Hep3B (p53-null): 26.0 £ 3.0 uM
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e HepG2 (p53-wild-type): 54 uM

The proposed mechanism of action for related stilbene oligomers involves the induction of
apoptosis through the generation of reactive oxygen species (ROS), activation of caspases,
and modulation of Bcl-2 family proteins, leading to cell cycle arrest at the G2/M phase.

Cosmetic and Dermatological Applications

Isohopeaphenol is also being explored for its potential in cosmetic and dermatological
applications, particularly for skin whitening and as an anti-aging agent.

o Tyrosinase Inhibition: As a phenolic compound, isohopeaphenol is a potential inhibitor of
tyrosinase, a key enzyme in melanin synthesis. Inhibition of tyrosinase can lead to a
reduction in hyperpigmentation.

o SIRT1 Inhibition: Contrary to some other stilbenes like resveratrol, isohopeaphenol has
been identified as a competitive inhibitor of human sirtuin 1 (hSIRT1) against NAD+. SIRT1
is a deacetylase involved in various cellular processes, including inflammation and aging.
Modulation of SIRT1 activity is an active area of research in cosmetology.

Experimental Protocols

The following are detailed protocols for key experiments to investigate the biological activities
of isohopeaphenol.

Cell Viability Assay (Crystal Violet Method)

This protocol is used to determine the cytotoxic effects of isohopeaphenol on cancer cell lines
and to calculate its IC50 value.

Materials:
e Human hepatocellular carcinoma cell lines (e.g., HepG2, Hep3B)
o Complete cell culture medium (e.g., DMEM with 10% FBS)

o 96-well cell culture plates
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» Purified Isohopeaphenol

e Dimethyl sulfoxide (DMSOQO)

o Phosphate-buffered saline (PBS)

o Crystal Violet solution (0.5% in 20% methanol)
» 30% Acetic Acid or Methanol

e Microplate reader

Procedure:

Seed HepG2 or Hep3B cells into 96-well plates at a density of 3,000-5,000 cells per well and
incubate for 24 hours to allow for cell attachment.

o Prepare a stock solution of isohopeaphenol in DMSO. Further dilute the stock solution with
the complete cell culture medium to achieve a range of final concentrations (e.g., 0.1 to 100
uM). The final DMSO concentration should not exceed 0.1%.

e Remove the medium from the wells and add 100 pL of the medium containing different
concentrations of isohopeaphenol. Include a vehicle control group treated with medium
containing the same final concentration of DMSO.

 Incubate the plates for 24, 48, or 72 hours.
 After the incubation period, discard the medium and gently wash the cells twice with PBS.

e Add 50 pL of 0.5% crystal violet solution to each well and incubate for 20 minutes at room
temperature.

o Carefully wash the plate with water to remove the excess stain and allow it to air dry.
e Solubilize the stain by adding 100 pL of 30% acetic acid or methanol to each well.

e Measure the absorbance at 590 nm using a microplate reader.
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o Calculate the percentage of cell viability for each concentration relative to the vehicle control
and determine the IC50 value.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol is used to investigate the effect of isohopeaphenol on the expression levels of
key proteins involved in the apoptotic pathway.

Materials:

o Cell lysates from isohopeaphenol-treated and control cells
e Protein assay kit (e.g., BCA assay)

o SDS-PAGE gels

» PVDF membranes

» Transfer buffer

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, anti-B-actin)
o HRP-conjugated secondary antibodies

e Enhanced chemiluminescence (ECL) detection reagents

e Chemiluminescence imaging system

Procedure:

» Treat cells with isohopeaphenol at a predetermined concentration (e.g., IC50 value) for a
specific duration.

e Lyse the cells and determine the protein concentration of the lysates.

» Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
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o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
e Block the membrane with blocking buffer for 1 hour at room temperature.
 Incubate the membrane with the desired primary antibodies overnight at 4°C.

» Wash the membrane with TBST and incubate with the appropriate HRP-conjugated
secondary antibody for 1 hour at room temperature.

o Wash the membrane again with TBST.
o Detect the protein bands using an ECL detection system.

e Analyze the band intensities and normalize to a loading control like B-actin.

Caspase-3 Activity Assay

This fluorometric assay measures the activity of caspase-3, a key executioner caspase in
apoptosis.

Materials:

Cell lysates from isohopeaphenol-treated and control cells

Caspase-3 substrate (e.g., Ac-DEVD-AMC)

Assay buffer (e.g., 100 mM HEPES, pH 7.4, containing 200 mM NacCl, 0.2% CHAPS, 2 mM
EDTA, 20% glycerol, and 5 mM DTT)

96-well black plates

Fluorometer

Procedure:

o Treat cells with isohopeaphenol and prepare cell lysates.

e In a 96-well black plate, add 50 pg of protein from each cell lysate to a total volume of 100 L
with the assay buffer.
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» Add the caspase-3 substrate Ac-DEVD-AMC to a final concentration of 37 pM.
e Incubate the plate at 37°C in the dark.

o Measure the fluorescence at an excitation wavelength of 380 nm and an emission
wavelength of 460 nm at different time points.

o Calculate the caspase-3 activity based on the rate of fluorescence increase.

Visualizing Molecular Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the hypothesized
signaling pathway for isohopeaphenol-induced apoptosis and a general experimental
workflow.
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Experimental Workflow for Isohopeaphenol Cytotoxicity
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Hypothesized Apoptosis Signaling Pathway of Isohopeaphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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